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Introduction

15-Hydroxypentadecanoic acid lactone, a macrocyclic lactone, is a versatile molecule with
significant applications in the fragrance and flavor industries. Also known by synonyms such as
Pentadecanolide, Exaltolide®, and Cyclopentadecanolide, its characteristic musky scent has
made it a valuable synthetic substitute for natural musk.[1][2] Beyond its olfactory properties,
recent research has begun to explore the biological activities of related musk compounds,
revealing interactions with key cellular signaling pathways. This technical guide provides an in-
depth overview of the physical properties of 15-Hydroxypentadecanoic acid lactone, detailed
experimental protocols for their determination, and an exploration of the signaling pathways
influenced by the closely related compound, Muscone.

Core Physical and Chemical Properties

The fundamental physical and chemical properties of 15-Hydroxypentadecanoic acid lactone
are summarized in the tables below. These properties are crucial for its application in various
formulations and for understanding its behavior in different environments.
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Table 1: General Properties of 15-Hydroxypentadecanoic

Acid Lactone

Property Value

References

Chemical Name oxacyclohexadecan-

2-one

[3]4]

15-Pentadecanolide,

Synonyms Exaltolide,

Cyclopentadecanolide

[2]5](6]

CAS Number 106-02-5 [31[5][7]
Molecular Formula C15H2802 [415117]
Molecular Weight 240.38 g/mol [31[8]

White to pale yellow crystalline

Appearance ]
solid

[51071€]

Musky, sweet, animalic,

Odor
powdery

[1]141[5]

Table 2: Physicochemical Data of 15-
Hydroxypentadecanoic Acid Lactone
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Property Value Conditions References
Melting Point 34-38 °C [8]

Boiling Point 137 °C at 2 mmHg [718]

315°C at 760 mmHg [5]

Density 0.918 g/mL at 25 °C [8]
Refractive Index 1.4669 at 33 °C [7]

Vapor Pressure 0.0003 hPa at 20 °C [7]

Flash Point >110 °C

Soluble in alcohol and
Solubility dipropylene glycol. [10][11]

Insoluble in water.

Log P (o/w) 5.79 [7]

Experimental Protocols

The accurate determination of the physical properties of 15-Hydroxypentadecanoic acid
lactone is essential for its quality control and application. Below are detailed methodologies for
key experiments.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:

o Sample Preparation: A small amount of finely powdered, dry 15-Hydroxypentadecanoic acid
lactone is packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block with a thermometer or a temperature probe.
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e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has melted is
recorded as the end of the melting range.

e Reporting: The melting point is reported as a range of these two temperatures.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology:

o Sample Preparation: A small amount of liquid 15-Hydroxypentadecanoic acid lactone (if
melted) is placed in a small test tube. A capillary tube, sealed at one end, is inverted and
placed inside the test tube.

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point oil (e.g., mineral oil).

e Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and
heat the sample evenly.

o Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of
the inverted capillary tube. The heating is then discontinued.

o Measurement: The temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube is recorded as the boiling point.

Solubility Determination (Shake-Flask Method)

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology:
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o Sample Preparation: An excess amount of solid 15-Hydroxypentadecanoic acid lactone is
added to a known volume of the solvent (e.g., ethanol, water) in a flask.

o Equilibration: The flask is sealed and agitated at a constant temperature for an extended
period (e.g., 24-48 hours) to ensure that equilibrium is reached.

e Phase Separation: The undissolved solid is separated from the solution by centrifugation or
filtration.

» Concentration Analysis: The concentration of the lactone in the clear, saturated solution is
determined using a suitable analytical technique, such as gas chromatography (GC) or high-
performance liquid chromatography (HPLC).

o Reporting: The solubility is expressed as the mass of solute per volume or mass of solvent
(e.g., /100 mL or g/100 Q).

Experimental and Logical Workflows

The following diagrams, generated using the DOT language, illustrate key experimental and
logical workflows related to 15-Hydroxypentadecanoic acid lactone.
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Caption: Synthesis and Purification Workflow for 15-Pentadecanolide.

Signaling Pathway Involvement

While 15-Hydroxypentadecanoic acid lactone itself is primarily studied for its fragrance
properties, the closely related and structurally similar compound, Muscone (3-
methylcyclopentadecanone), has been shown to modulate several key intracellular signaling

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b8797406?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8797406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

pathways. These findings suggest potential pharmacological applications for this class of
macrocyclic compounds.

Muscone's Influence on the PISBK/Akt/mTOR Pathway

The PI3K/Akt/mTOR pathway is a crucial signaling cascade that regulates cell growth,
proliferation, survival, and metabolism.[10] Dysregulation of this pathway is implicated in
various diseases, including cancer and diabetes. Studies have shown that Muscone can
modulate this pathway, suggesting a potential therapeutic role.[4]

Muscone

ctivates

PISK

i

Akt

Apoptosis

Cell Growth &
Proliferation

Click to download full resolution via product page

Caption: Muscone's modulation of the PI3K/Akt/mTOR signaling pathway.

Muscone's Role in MAPK and STAT3 Signaling
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The Mitogen-Activated Protein Kinase (MAPK) and Signal Transducer and Activator of
Transcription 3 (STAT3) pathways are critical in regulating inflammation, cell proliferation, and
survival. Muscone has been found to inhibit the activation of these pathways, which may
contribute to its anti-inflammatory and cardioprotective effects.[9]
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Caption: Inhibitory effect of Muscone on MAPK and STAT3 signaling pathways.

Muscone's Impact on the NF-kB Signaling Pathway

The Nuclear Factor-kappa B (NF-kB) signaling pathway is a key regulator of the immune and
inflammatory responses. Muscone has been demonstrated to suppress the activation of the
NF-kB pathway, thereby reducing the production of pro-inflammatory cytokines. For instance, in
one study, 6 pg/ml of muscone significantly suppressed the lipopolysaccharide (LPS)-induced
increase in IL-13, TNF-qa, and IL-6 in bone marrow-derived macrophages.[7]
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Caption: Muscone's inhibition of the NF-kB signaling pathway.

Conclusion

15-Hydroxypentadecanoic acid lactone is a molecule of significant industrial importance, with
well-defined physical properties that are critical to its function. The methodologies for
determining these properties are well-established and ensure the quality and consistency of the
compound. Furthermore, the emerging research into the biological activities of the related
compound, Muscone, opens up new avenues for the potential application of this class of
macrocyclic lactones in the fields of medicine and drug development. The modulation of key
signaling pathways such as PI3K/Akt/mTOR, MAPK, STAT3, and NF-kB suggests that these
molecules may have therapeutic potential beyond their current use as fragrance compounds.
Further research is warranted to fully elucidate the mechanisms of action and therapeutic
efficacy of 15-Hydroxypentadecanoic acid lactone and its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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